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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-5-chloro-2-methoxyaniline is a halogenated aromatic amine that serves as a key
intermediate in synthetic organic chemistry. Its unique substitution pattern, featuring bromo,
chloro, and methoxy groups on the aniline core, makes it a valuable building block for the
synthesis of more complex molecules, particularly in the realm of medicinal chemistry. This
document provides a comprehensive overview of its chemical properties, a representative
synthetic protocol, and its potential applications in drug discovery.

Chemical Identity and Properties

The structural and physicochemical properties of 4-Bromo-5-chloro-2-methoxyaniline are
summarized below.

Structure:

ls.Chemical structure of 4-Bromo-5-chloro-2-methoxyaniline

IUPAC Name: 4-Bromo-5-chloro-2-methoxyaniline[1]

Table 1: Physicochemical Data for 4-Bromo-5-chloro-2-methoxyaniline
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Property Value Reference
CAS Number 102170-53-6 [2][3][4]
Molecular Formula C7H7BrCINO [2][3]
Molecular Weight 236.49 g/mol [2][3]

Off-white to tan crystalline
Appearance powder or flakes (typical for

similar anilines)

Soluble in organic solvents
Solubility such as methylene chloride,

ethyl acetate, and methanol.

- Store at room temperature or
Storage Conditions ) [31[5]
-20°C, in a dark, dry place.

Experimental Protocols

While a specific, peer-reviewed synthesis protocol for 4-Bromo-5-chloro-2-methoxyaniline is
not readily available in the searched literature, a representative procedure can be devised
based on standard electrophilic aromatic substitution reactions on a suitable aniline precursor.
The following is a hypothetical, yet plausible, multi-step synthesis.

Objective: To synthesize 4-Bromo-5-chloro-2-methoxyaniline.

Materials:

2-Methoxyaniline (o-anisidine)

N-Chlorosuccinimide (NCS)

N-Bromosuccinimide (NBS)

Dichloromethane (DCM)

Sodium bicarbonate (NaHCO3) solution
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Brine

Anhydrous magnesium sulfate (MgSOQOa)

Silica gel for column chromatography

Hexanes and Ethyl Acetate for elution

Procedure:

e Chlorination of 2-Methoxyaniline:

o Dissolve 2-methoxyaniline in dichloromethane (DCM) in a round-bottom flask.
o Cool the solution to 0°C in an ice bath.

o Add N-chlorosuccinimide (NCS) portion-wise over 30 minutes, maintaining the
temperature at 0°C. The reaction progress can be monitored by Thin Layer
Chromatography (TLC).

o Once the starting material is consumed, quench the reaction by adding a saturated
sodium bicarbonate solution.

o Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure to obtain the crude chlorinated intermediate.

e Bromination of the Chlorinated Intermediate:

[e]

Dissolve the crude product from the previous step in dichloromethane (DCM).

Cool the solution to 0°C.

o

[¢]

Add N-bromosuccinimide (NBS) portion-wise. Monitor the reaction by TLC.

[¢]

Upon completion, work up the reaction as described in step 1.

e Purification:
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o Purify the crude 4-Bromo-5-chloro-2-methoxyaniline using silica gel column
chromatography, eluting with a gradient of hexanes and ethyl acetate.

o Combine the fractions containing the desired product and evaporate the solvent to yield
the purified compound.

Characterization: The identity and purity of the synthesized 4-Bromo-5-chloro-2-
methoxyaniline would be confirmed using standard analytical techniques such as:

'H NMR Spectroscopy: To confirm the substitution pattern on the aromatic ring.

13C NMR Spectroscopy: To identify all unique carbon atoms.

Mass Spectrometry: To confirm the molecular weight and isotopic pattern characteristic of a
compound containing bromine and chlorine.

Melting Point Analysis: To assess purity.

Applications in Drug Discovery

4-Bromo-5-chloro-2-methoxyaniline is a versatile reactant for creating a variety of
heterocyclic compounds. Notably, it has been used in the preparation of thiazole and thiophene
derivatives which act as modulators of store-operated calcium (SOC) channels.[3] These
channels are implicated in a range of physiological processes, and their modulation is a target
for the treatment of various diseases.

Below is a diagram illustrating the role of 4-Bromo-5-chloro-2-methoxyaniline as a synthetic
intermediate.
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Caption: Synthetic utility of 4-Bromo-5-chloro-2-methoxyaniline.

Conclusion

4-Bromo-5-chloro-2-methoxyaniline is a valuable and specialized chemical intermediate. Its
trifunctionalized aromatic ring provides a scaffold for the synthesis of diverse and complex
molecules with potential therapeutic applications. The information and protocols provided in this
guide are intended to support researchers and scientists in leveraging this compound for their
synthetic and drug discovery endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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